Cas no 1330056-39-7 (rac 2-Myristoyl-3-chloropropanediol-d5, 95%)

rac 2-Myristoyl-3-chloropropanediol-d5, 95% structure
1330056-39-7 structure
Product Name:rac 2-Myristoyl-3-chloropropanediol-d5, 95%
CAS No:1330056-39-7
MF:C17H33ClO3
MW:325.925933599472
CID:1059766
PubChem ID:71750880
Update Time:2025-04-20

rac 2-Myristoyl-3-chloropropanediol-d5, 95% Chemical and Physical Properties

Names and Identifiers

    • rac 2-Myristoyl-3-ch
    • rac 2-Myristoyl-3-chloropropanediol-d5
    • (1-chloro-1,1,2,3,3-pentadeuterio-3-hydroxypropan-2-yl) tetradecanoate
    • rac 2-Myristoyl-3-chloropropanediol-d5, 95%
    • 1330056-39-7
    • 1-Chloro-3-hydroxy(~2~H_5_)propan-2-yl tetradecanoate
    • DTXSID30858157
    • rac 2-Myristoyl-3-chloropropanediol-d5, 95per cent
    • Inchi: 1S/C17H33ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(20)21-16(14-18)15-19/h16,19H,2-15H2,1H3/i14D2,15D2,16D
    • InChI Key: DWUKGWYRAJZVFA-SUTULTBBSA-N
    • SMILES: ClC([2H])([2H])C([2H])(C([2H])([2H])O)OC(CCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 325.24300
  • Monoisotopic Mass: 325.2432063g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 4.83040

rac 2-Myristoyl-3-chloropropanediol-d5, 95% Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M884757-2.5mg
rac 2-Myristoyl-3-chloropropanediol-d5, 95%
1330056-39-7
2.5mg
$196.00 2023-05-17
TRC
M884757-25mg
rac 2-Myristoyl-3-chloropropanediol-d5, 95%
1330056-39-7
25mg
$ 1800.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-471798-2.5mg
rac 2-Myristoyl-3-chloropropanediol-d5,
1330056-39-7
2.5mg
¥2708.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-471798-2.5 mg
rac 2-Myristoyl-3-chloropropanediol-d5,
1330056-39-7
2.5 mg
¥2,708.00 2023-07-11

rac 2-Myristoyl-3-chloropropanediol-d5, 95% Related Literature

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